Cas no 26391-66-2 ((3S,4R,5R)-1,3,5,6-Tetrahydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexan-2-one)

• Product Name: (3S,4R,5R)-1,3,5,6-Tetrahydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexan-2-one
• CAS No: 26391-66-2
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• CID: 268242
• Update Time: 2023-08-02

(3S,4R,5R)-1,3,5,6-Tetrahydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexan-2-one Chemical and Physical Properties

Names and Identifiers

• D-Fructose, 4-O-b-D-glucopyranosyl-
• Cellobiulose(8CI)
• 4-O-β-D-Glucopyranosyl-D-fructose
• cellobiulose, keto form
• Cellobiulose
• 4-O-beta-d-glucopyranosyl-d-fructose
• (3S,4R,5R)-1,3,5,6-Tetrahydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyh
• (3S,4R,5R)-1,3,5,6-Tetrahydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexan-2-one

• Inchi： 1S/C12H22O11/c13-1-4(16)7(18)11(5(17)2-14)23-12-10(21)9(20)8(19)6(3-15)22-12/h5-15,17-21H,1-3H2/t5-,6-,7-,8-,9+,10-,11-,12+/m1/s1
• InChI Key： PFCRQPBOOFTZGQ-WUYFHPBOSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@@H]([C@@H](C(CO)=O)O)[C@@H](CO)O)O)O)O

Computed Properties

• Exact Mass: 342.116
• Monoisotopic Mass: 342.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 197